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Compound of Interest

Compound Name: (+)-Intermedine

Cat. No.: B191556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural plant sources of (+)-
Intermedine, a pyrrolizidine alkaloid (PA). The document details the plant species in which this
compound is found, its concentration in various plant parts, comprehensive experimental
protocols for its extraction and quantification, and a visual representation of the analytical
workflow. (+)-Intermedine, along with its stereoisomer lycopsamine, is a significant secondary
metabolite, primarily found in species belonging to the Boraginaceae family.

Quantitative Data on (+)-Intermedine and Related
Alkaloids in Plant Sources

The concentration of (+)-Intermedine and total pyrrolizidine alkaloids varies significantly
between species, plant part, and developmental stage. The highest concentrations are typically
found in the roots and immature tissues. The following table summarizes quantitative data from
various studies.
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Plant Species Plant Part Analyte Concentration
o Intermedine/Lycopsa
Amsinckia spp. Leaves ) 1- 4,000 pg/g
mine
Symphytum officinale 1,380 - 8,320 pg/
ympny Roots Total PAs? HO9
(Comfrey) (0.14% - 0.83%)
Symphytum officinale
Leaves Total PAs? 15 - 55 pg/g
(Comfrey)
Symphytum x
) Roots Total PAs! 100 - 900 pg/g
uplandicum
Arnebia guttata Whole Plant Total PAs? 341.56 — 519.51 pg/g
Lithospermum
] Whole Plant Total PAs? 71.16 — 515.73 ug/g
erythrorhizon
Arnebia euchroma Whole Plant Total PAs? 23.35-207.13 ug/g
Cynoglossum ] 1.5% - 2.0% (dry
N Immature Tissue Total PAs ]
officinale weight)
Echium vulgare Dried Plant Total PAs 0.25%
Echium vulgare Fresh Plant Total PAs 0.055%

1 Total PAs in Symphytum officinale include intermedine, lycopsamine, and their acetylated

derivatives. A study on a reduced comfrey extract indicated a relative ratio of

lycopsamine:intermedine:acetylated derivatives of 1.3:1.5:1. 2 Total PAs in Arnebia and

Lithospermum species were determined for eight PAs, with intermedine and intermedine N-

oxide being common components.

Experimental Protocols for Extraction and
Quantification

The following sections detail a standard methodology for the extraction, purification, and

quantification of (+)-Intermedine from plant materials, based on established protocols for

pyrrolizidine alkaloid analysis.
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Sample Preparation

e Drying and Grinding: Plant material (e.g., roots, leaves) should be dried, either by air-drying
or freeze-drying, to a constant weight. The dried material is then ground into a fine,
homogenous powder using a laboratory mill. This increases the surface area for efficient
extraction.

Extraction of Pyrrolizidine Alkaloids

This protocol describes a solid-liquid extraction using an acidified solvent, which is effective for
both the free base PAs and their N-oxides.

o Extraction Solvent: 0.05 M Sulfuric Acid (H2SOa4) in water.
e Procedure:
o Weigh approximately 2.0 g of the powdered plant material into a centrifuge tube.

o Add 20 mL of the extraction solvent to the tube. Ensure the plant material is completely
wetted.

o Place the tube in an ultrasonic bath and sonicate for 15 minutes at ambient temperature.
o Centrifuge the mixture for 10 minutes at approximately 3800 x g.
o Carefully decant the supernatant (extract 1) into a clean test tube.

o Add another 20 mL of the extraction solvent to the plant material pellet and repeat the
sonication and centrifugation steps.

o Combine the second supernatant with the first extract.

o Neutralize the combined extracts to a pH of ~7 using an ammonia solution. The pH can be
monitored using indicator strips.

Purification by Solid-Phase Extraction (SPE)

This step is crucial for removing interfering matrix components prior to chromatographic
analysis. A reversed-phase C18 cartridge is commonly used.
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o SPE Cartridge: C18, conditioned with methanol and then water.

e Procedure:

[¢]

Load the neutralized plant extract onto the conditioned C18 SPE cartridge.

[¢]

Wash the cartridge with water to remove polar impurities.

[e]

Elute the pyrrolizidine alkaloids from the cartridge using methanol.

o

Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen.

[¢]

Reconstitute the dried residue in a known volume (e.g., 1 mL) of the initial HPLC mobile
phase (e.g., 95:5 Water:Methanol with 0.1% formic acid).

Quantification by UHPLC-MS/MS

Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry
(UHPLC-MS/MS) provides the sensitivity and selectivity required for accurate quantification.

e UHPLC Conditions:

[¢]

Column: ACQUITY UPLC HSS T3 (2.1 mm x 100 mm, 1.8 pm).
o Mobile Phase A: Water with 0.1% Formic Acid.

o Mobile Phase B: Methanol with 0.1% Formic Acid.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 3 pL.

o Column Temperature: 40 °C.

o Gradient Program:

= 0-1min: 5% B

= 1-10 min: 5% to 80% B
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= 10-14 min: Hold at 80% B
s 14-15 min: 80% to 5% B
= 15-16 min: Hold at 5% B
 MS/MS Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions for Intermedine/Lycopsamine:
» Precursor lon (Q1): m/z 300.2

» Product lons (Q3): m/z 120.1, m/z 138.1 (Example transitions; should be optimized for

the specific instrument).

o Quantification: Quantification is achieved by comparing the peak area of the analyte in the
sample to a matrix-matched calibration curve prepared using a certified reference
standard of (+)-Intermedine.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the extraction and analysis of (+)-

Intermedine from plant sources.
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Workflow for (+)-Intermedine Extraction and Analysis.

 To cite this document: BenchChem. [Natural Sources of (+)-Intermedine in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191556#natural-sources-of-intermedine-in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

